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Compound of Interest

Compound Name: GSK789

Cat. No.: B15571221

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate safety and logistical information for the
handling and disposal of GSK789, a selective inhibitor of the first bromodomains (BD1) of the
Bromo and Extra Terminal Domain (BET) proteins. While specific safety data for GSK789 is not
publicly available, this document outlines best practices based on general laboratory chemical
safety principles and information for similar compounds.

Immediate Safety and Handling Protocols

GSK789 is a chemical probe intended for research use only.[1][2] Although it is shipped as a
non-hazardous chemical under ambient temperatures, proper handling is crucial to ensure
personnel safety and maintain the integrity of the compound.[2]

Personal Protective Equipment (PPE)

When handling GSK789, the following personal protective equipment should be worn to
minimize exposure:

o Lab Coat: A standard laboratory coat is essential to protect from splashes and spills.
e Gloves: Chemical-resistant gloves (e.g., nitrile) should be worn at all times.[3]

o Eye Protection: Safety glasses or goggles are mandatory to protect the eyes from accidental
splashes.
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» Respiratory Protection: In cases of inadequate ventilation or when handling the compound
as a powder, a suitable respirator should be used to avoid inhalation.[4][5]

Spill Response

In the event of a spill, the following steps should be taken immediately:

Evacuate and Ventilate: Clear the area of all personnel and ensure adequate ventilation.[5]
» Containment: Prevent the spill from spreading using absorbent materials.

o Cleanup: Use appropriate absorbent materials to clean the spill. Avoid creating dust if the
compound is in solid form.

o Decontamination: Thoroughly decontaminate the area with a suitable cleaning agent.

o Waste Disposal: All contaminated materials must be disposed of as hazardous waste.

Chemical and Storage Information

Proper storage is critical for maintaining the stability and efficacy of GSK789. The following
table summarizes key information about the compound.
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Parameter

Information

Source

Chemical Name

(3R,4R)-N-cyclohexyl-4-((5-
(furan-2-yl)-3-methyl-2-0xo-
1,2-dihydro-1,7-naphthyridin-8-
yl)amino)-1-methylpiperidine-3-
carboxamide

[2]

CAS Number 2540591-06-6 (free base) [2]
Molecular Formula C26H33N503 [2]
Molecular Weight 463.58 g/mol [2]
Appearance Solid powder [2]

Short-Term Storage

Dry, dark, and at O - 4 °C (days

to weeks)

[2]

Long-Term Storage

-20 °C (months to years)

[2]

Operational Workflow for Handling GSK789

The following diagram outlines the standard operational workflow for handling GSK789 in a

laboratory setting, from reception to disposal.

Disposal Plan

GSK789 Handling Workflow Diagram

Proper disposal of GSK789 and any associated contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection

» Designated Waste Container: All waste contaminated with GSK789, including unused

compound, solutions, and disposable labware (e.g., pipette tips, tubes), must be collected in

a designated and properly labeled hazardous waste container.[6]

» Labeling: The container must be clearly labeled as "Hazardous Waste" and include the full

chemical name "GSK789". Follow your institution's specific labeling requirements, which
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may include the date of accumulation and primary hazard information.[6]

Final Disposal

» Approved Waste Disposal Facility: The primary and recommended method for the disposal
of chemical waste is through an approved waste disposal facility.[7]

e Institutional EHS: Contact your institution's Environmental Health and Safety (EHS)
department to arrange for the pickup and disposal of the hazardous waste container.[8]

e Do Not Dispose in Sink or Trash: Under no circumstances should GSK789 or its containers
be disposed of in the regular trash or down the drain.[8]

Experimental Protocols

While specific experimental protocols involving GSK789 will vary depending on the research
objectives, the compound is known to be a potent, cell-permeable, and highly selective inhibitor
of the first bromodomains (BD1) of the BET family of proteins.[1] Researchers utilizing GSK789
should develop detailed experimental protocols that include the safety and handling procedures
outlined in this guide.

Disclaimer: The information provided here is a general guide and should be supplemented by a
compound-specific Safety Data Sheet (SDS), which should be requested from the supplier.
Always adhere to your institution's specific safety protocols and local regulations for handling
and disposing of laboratory chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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